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Compound of Interest

Compound Name: (R)-SLV 319

CAS No.: 656827-86-0

Cat. No.: B1663018

Get Quote

Technical Support Center: (R)-SLV319
(Robalzotan)
Welcome to the Technical Support Center for (R)-SLV319 (Robalzotan). This resource is

designed for researchers, scientists, and drug development professionals utilizing (R)-SLV319

in their experiments. Here you will find troubleshooting guides and frequently asked questions

(FAQs) to address potential challenges, particularly concerning its long-term administration.

(R)-SLV319, also known as robalzotan or NAD-299, is a potent and selective antagonist of the

5-HT1A receptor.[1] Its primary mechanism of action involves the blockade of inhibitory 5-HT1A

autoreceptors, leading to an increase in serotonergic neuron firing.[2] It has been investigated

for its potential therapeutic effects in depression and irritable bowel syndrome; however, its

clinical development was discontinued.[1] The precise reasons for the discontinuation have not

been publicly detailed.[1] This guide draws upon the known pharmacology of robalzotan and

the broader class of 5-HT1A receptor antagonists to address potential experimental challenges.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Troubleshooting Guides for Long-Term
Administration
Issue 1: Diminished or Altered Response Over Time
(Tachyphylaxis)

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Issue 2: Unexplained Behavioral or Physiological
Changes
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Issue 3: Formulation and Delivery Challenges in Long-
Term Studies
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Protocols
Protocol 1: In Vivo Electrophysiology - Assessing the
Effect of (R)-SLV319 on Serotonergic Neuron Firing
Objective: To measure the effect of (R)-SLV319 on the firing rate of dorsal raphe nucleus (DRN)

serotonergic neurons. This protocol is based on preclinical studies that characterized the

effects of robalzotan.[2]

Methodology:
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Animal Preparation: Anesthetize a male Sprague-Dawley rat and place it in a stereotaxic

frame.

Electrode Placement: Lower a recording microelectrode into the DRN to isolate the

extracellular action potentials of a single serotonergic neuron.

Baseline Recording: Record the neuron's spontaneous firing rate for a stable baseline

period.

Drug Administration: Administer (R)-SLV319 intravenously (e.g., via a lateral tail vein

catheter) at the desired doses.

Data Acquisition: Continuously record the neuronal firing rate before, during, and after drug

administration.

Data Analysis: Analyze the change in firing rate from baseline following drug administration.

To assess its interaction with SSRIs, citalopram can be administered to inhibit firing, followed

by robalzotan to measure the reversal of this inhibition.[2]

Protocol 2: Radioligand Binding Assay - Determining
Receptor Affinity
Objective: To determine the binding affinity (Ki) of (R)-SLV319 for the 5-HT1A receptor.

Methodology:

Membrane Preparation: Prepare cell membranes from a cell line expressing the human 5-

HT1A receptor or from specific brain regions (e.g., hippocampus).

Radioligand: Use a suitable radioligand for the 5-HT1A receptor, such as [3H]8-OH-DPAT.

Competition Assay: Incubate the membranes and radioligand in a buffer solution with

increasing concentrations of (R)-SLV319.

Separation: Terminate the reaction and separate bound from unbound radioligand using

rapid filtration through glass fiber filters.
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Quantification: Measure the amount of bound radioactivity using liquid scintillation counting.

Data Analysis: Determine the IC50 value (concentration of (R)-SLV319 that inhibits 50% of

radioligand binding) and calculate the Ki value using the Cheng-Prusoff equation.

Visualizations

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Mechanism of action of (R)-SLV319 (Robalzotan).
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Caption: Troubleshooting workflow for long-term administration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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